Cas no 904009-38-7 (N-2-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide)

• Product Name: N-2-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide
• CAS No: 904009-38-7
• MF: C₂₃H₁₉NO₄
• MW: 373.401266336441
• CID: 5505000
• Update Time: 2025-07-10

N-2-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(6,8-dimethyl-2-oxochromen-4-yl)-1-benzofuran-3-yl]cyclopropanecarboxamide
• N-2-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide

• Inchi： 1S/C23H19NO4/c1-12-9-13(2)21-16(10-12)17(11-19(25)28-21)22-20(24-23(26)14-7-8-14)15-5-3-4-6-18(15)27-22/h3-6,9-11,14H,7-8H2,1-2H3,(H,24,26)
• InChI Key： HZHXSXMCOVMKQE-UHFFFAOYSA-N
• SMILES： C1(C(NC2C3=CC=CC=C3OC=2C2C3=CC(C)=CC(C)=C3OC(=O)C=2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-2-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide

N-2-(6,8-Dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide: A Comprehensive Overview

N-2-(6,8-Dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide (CAS No. 904009-38-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 904009-38-7, is characterized by its unique structural features, which include a chromene and benzofuran scaffold. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-2-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide is particularly noteworthy due to the presence of a cyclopropane ring, which adds rigidity and conformational stability to the molecule. This rigidity can influence the compound's binding affinity and selectivity towards specific biological targets. The chromene moiety, known for its antioxidant properties, and the benzofuran ring, which is often associated with anti-inflammatory and anticancer activities, further enhance the compound's potential therapeutic value.

Recent studies have explored the biological activities of N-2-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide. One notable area of research is its potential as an anticancer agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, N-2-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide has been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively reduce inflammatory markers and alleviate symptoms in animal models of inflammation.

The antioxidant properties of N-2-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-cyclopropanecarboxamide have also been studied. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Research has indicated that this compound can scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a neuroprotective agent.

The pharmacokinetic profile of N-2-(6,8-dimethyl-2-cyclopropanecarboxamide has been another focus of recent studies. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its therapeutic use. Preliminary data suggest that it has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylcyclopropanecarboxamide in human subjects. These trials aim to confirm the promising results observed in preclinical studies and to identify any potential side effects or contraindications. The outcomes of these trials will be instrumental in determining the future direction of research and development for this compound.

In conclusion, N-2-(6, strong>< strong > 8-dimethyl -< strong > 2 -< strong > oxo -< strong > 2H -< strong > chromen -< strong > 4 -< strong > yl ) -< strong > 1 -< strong > benzofuran -< strong > 3 -< strong > ylcyclopropanecarboxamide strong > (CAS No. 904009 -< strong > 38 -< strong > 7 ) represents a promising candidate for various therapeutic applications . Its unique chemical structure , combined with its diverse biological activities , makes it an exciting area of ongoing research in medicinal chemistry . As more data become available from clinical trials , it is likely that this compound will continue to attract significant attention from both academic researchers and pharmaceutical companies . p > article > response >